N-[2-(2-chlorophenyl)-2-(piperidin-1-yl)ethyl]-2-methoxybenzamide

• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol
• IUPAC Name: N-[2-(2-chlorophenyl)-2-piperidin-1-ylethyl]-2-methoxybenzamide
• InChI: InChI=1S/C21H25ClN2O2/c1-26-20-12-6-4-10-17(20)21(25)23-15-19(24-13-7-2-8-14-24)16-9-3-5-11-18(16)22/h3-6,9-12,19H,2,7-8,13-15H2,1H3,(H,23,25)
• InChI Key: AEAGEPPJKCNHEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC(C2=CC=CC=C2Cl)N3CCCCC3

Description

N-[2-(2-chlorophenyl)-2-(piperidin-1-yl)ethyl]-2-methoxybenzamide is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids .

Preparation Methods

The synthesis of N-[2-(2-chlorophenyl)-2-(piperidin-1-yl)ethyl]-2-methoxybenzamide involves several steps. One common method includes the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds are then treated with 1-(2-chloroethyl) piperidine hydrochloride to yield the final derivatives . Industrial production methods focus on optimizing reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

N-[2-(2-chlorophenyl)-2-(piperidin-1-yl)ethyl]-2-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

N-[2-(2-chlorophenyl)-2-(piperidin-1-yl)ethyl]-2-methoxybenzamide has various scientific research applications:

Chemistry: It is used as a building block for the synthesis of other complex molecules.

Biology: It is studied for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: It is explored for its potential therapeutic applications in treating various diseases.

Industry: It is used in the development of new pharmaceuticals and other industrial applications.

Mechanism of Action

The mechanism of action of N-[2-(2-chlorophenyl)-2-(piperidin-1-yl)ethyl]-2-methoxybenzamide involves its interaction with specific molecular targets and pathways. It binds to receptors or enzymes, modulating their activity and leading to the desired biological effects . The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

N-[2-(2-chlorophenyl)-2-(piperidin-1-yl)ethyl]-2-methoxybenzamide can be compared with other similar compounds, such as:

• N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides
• N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides

These compounds share structural similarities but differ in their specific substituents and biological activities